Cas no 88975-95-5 (Cyanic acid, 2-(cyanomethyl)phenyl ester)
88975-95-5 structure
Product Name:Cyanic acid, 2-(cyanomethyl)phenyl ester
CAS No:88975-95-5
MF:C9H6N2O
MW:158.15674161911
CID:617376
PubChem ID:71321179
Update Time:2025-04-19
Cyanic acid, 2-(cyanomethyl)phenyl ester Chemical and Physical Properties
Names and Identifiers
-
- Cyanic acid, 2-(cyanomethyl)phenyl ester
- [2-(cyanomethyl)phenyl] cyanate
- DTXSID00751025
- CS-0458602
- 2-(2-cyanatophenyl)acetonitrile
- 2-(Cyanomethyl)phenyl cyanate
- 88975-95-5
-
- Inchi: 1S/C9H6N2O/c10-6-5-8-3-1-2-4-9(8)12-7-11/h1-4H,5H2
- InChI Key: VTFSLUHREMFJGN-UHFFFAOYSA-N
- SMILES: O(C#N)C1C=CC=CC=1CC#N
Computed Properties
- Exact Mass: 158.048012819g/mol
- Monoisotopic Mass: 158.048012819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 56.8Ų
Cyanic acid, 2-(cyanomethyl)phenyl ester Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
88975-95-5 (Cyanic acid, 2-(cyanomethyl)phenyl ester) Related Products
- 7035-03-2((2-Methoxyphenyl)acetonitrile)
- 75391-57-0(2-(4-Methoxy-3-methylphenyl)acetonitrile)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent